Cas no 89445-50-1 (1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-)

1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo- structure
89445-50-1 structure
Product Name:1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-
CAS No:89445-50-1
MF:C14H16O3
MW:232.275044441223
CID:600336
PubChem ID:13254244
Update Time:2025-04-19

1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-
    • 4-(5-methyl-3-oxo-1,2-dihydroinden-2-yl)butanoic acid
    • DTXSID50532169
    • 4-(6-Methyl-1-oxo-2,3-dihydro-1H-inden-2-yl)butanoic acid
    • 89445-50-1
    • Inchi: 1S/C14H16O3/c1-9-5-6-10-8-11(3-2-4-13(15)16)14(17)12(10)7-9/h5-7,11H,2-4,8H2,1H3,(H,15,16)
    • InChI Key: PRGJBWUASAIQFG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C)C=CC=2CC1CCCC(=O)O

Computed Properties

  • Exact Mass: 232.109944368g/mol
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų
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